Cas no 537667-49-5 (6-(E)-2-(2-ethoxyphenyl)methylidenehydrazin-1-yl-9H-purine)

• Product Name: 6-(E)-2-(2-ethoxyphenyl)methylidenehydrazin-1-yl-9H-purine
• CAS No: 537667-49-5
• MF: C₁₄H₁₄N₆O
• MW: 282.30056142807
• CID: 6008940
• PubChem ID: 9692430
• Update Time: 2025-07-17

6-(E)-2-(2-ethoxyphenyl)methylidenehydrazin-1-yl-9H-purine Chemical and Physical Properties

Names and Identifiers

• 6-(E)-2-(2-ethoxyphenyl)methylidenehydrazin-1-yl-9H-purine
• (E)-6-(2-(2-ethoxybenzylidene)hydrazinyl)-9H-purine
• Benzaldehyde, 2-ethoxy-, 2-(9H-purin-6-yl)hydrazone
• AB00668669-01
• SR-01000007359-1
• 6-[(E)-2-[(2-ETHOXYPHENYL)METHYLIDENE]HYDRAZIN-1-YL]-9H-PURINE
• 537667-49-5
• AKOS001445620
• SR-01000007359
• F0578-0166
• N-[(E)-(2-ethoxyphenyl)methylideneamino]-7H-purin-6-amine
• Z57745302

• Inchi： 1S/C14H14N6O/c1-2-21-11-6-4-3-5-10(11)7-19-20-14-12-13(16-8-15-12)17-9-18-14/h3-9H,2H2,1H3,(H2,15,16,17,18,20)
• InChI Key： JRWOFJVOXQBCJT-UHFFFAOYSA-N
• SMILES： C(=NNC1=C2C(=NC=N1)NC=N2)C1=CC=CC=C1OCC

Computed Properties

• Exact Mass: 282.12290909g/mol
• Monoisotopic Mass: 282.12290909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 88.1Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 581.5±50.0 °C(Predicted)
• pka: 11.49±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives

Additional information on 6-(E)-2-(2-ethoxyphenyl)methylidenehydrazin-1-yl-9H-purine

Comprehensive Overview of 6-(E)-2-(2-ethoxyphenyl)methylidenehydrazin-1-yl-9H-purine (CAS No. 537667-49-5)

The compound 6-(E)-2-(2-ethoxyphenyl)methylidenehydrazin-1-yl-9H-purine (CAS No. 537667-49-5) is a purine derivative with significant potential in pharmaceutical and biochemical research. This molecule features a unique structure combining a purine core with an ethoxyphenyl hydrazone moiety, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its molecular interactions and bioactivity, which could pave the way for novel therapeutic agents.

In recent years, the demand for purine-based compounds has surged due to their versatility in targeting various biological pathways. The 6-(E)-2-(2-ethoxyphenyl)methylidenehydrazin-1-yl-9H-purine stands out due to its structural specificity and potential to modulate enzyme activity. This aligns with current trends in precision medicine and targeted therapy, where molecules with well-defined mechanisms are highly sought after. Its CAS No. 537667-49-5 is frequently searched in scientific databases, reflecting its growing relevance in academic and industrial research.

The synthesis of 6-(E)-2-(2-ethoxyphenyl)methylidenehydrazin-1-yl-9H-purine involves multi-step organic reactions, often starting from commercially available purine precursors. The E-configuration of the hydrazone group is critical for its stability and biological activity, as it influences the compound's ability to interact with protein targets. This aspect is particularly relevant to researchers exploring structure-activity relationships (SAR) in drug design, a hot topic in modern medicinal chemistry.

One of the most discussed applications of 6-(E)-2-(2-ethoxyphenyl)methylidenehydrazin-1-yl-9H-purine is its potential role in kinase inhibition. Kinases are enzymes implicated in numerous diseases, including cancer and inflammatory disorders. The compound's purine scaffold is known to bind ATP pockets in kinases, making it a candidate for small-molecule inhibitors. This has led to increased interest in its pharmacokinetic properties and toxicity profile, which are essential for translational research.

Another area of exploration is the compound's potential in neuroprotective therapies. Recent studies suggest that purine derivatives can modulate neurotransmitter systems and protect neurons from oxidative stress. The ethoxyphenyl group in 6-(E)-2-(2-ethoxyphenyl)methylidenehydrazin-1-yl-9H-purine may enhance its blood-brain barrier permeability, a key factor in central nervous system (CNS) drug development. This aligns with the growing focus on neurodegenerative diseases such as Alzheimer's and Parkinson's, where innovative treatments are urgently needed.

From a chemical biology perspective, 6-(E)-2-(2-ethoxyphenyl)methylidenehydrazin-1-yl-9H-purine serves as a valuable tool for probing biological systems. Its fluorescent or chromophoric properties, if any, could be exploited in biomolecular imaging or assay development. Researchers are also investigating its potential as a probe compound for high-throughput screening (HTS) campaigns, which are central to modern drug discovery pipelines.

The compound's stability under physiological conditions is another critical consideration. Preliminary data suggest that the hydrazone linkage in 6-(E)-2-(2-ethoxyphenyl)methylidenehydrazin-1-yl-9H-purine may confer resistance to enzymatic degradation, a desirable trait for drug candidates. This has sparked discussions about its metabolic fate and potential prodrug applications, topics frequently queried in scientific forums and search engines.

In summary, 6-(E)-2-(2-ethoxyphenyl)methylidenehydrazin-1-yl-9H-purine (CAS No. 537667-49-5) represents a promising scaffold in medicinal chemistry and drug discovery. Its unique structure, potential bioactivity, and relevance to hot research topics like kinase inhibition and neuroprotection make it a compound of significant interest. As research progresses, further insights into its mechanisms of action and therapeutic potential are expected to emerge, solidifying its place in the scientific community.